(Z)-benzyl 2-((2-(3,4-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate

• IUPAC Name: benzyl 2-[[(2Z)-2-[(3,4-dimethoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]acetate
• InChI: InChI=1S/C26H22O7/c1-29-21-11-8-18(12-23(21)30-2)13-24-26(28)20-10-9-19(14-22(20)33-24)31-16-25(27)32-15-17-6-4-3-5-7-17/h3-14H,15-16H2,1-2H3/b24-13-
• InChI Key: BMVQLZUOQILRPY-CFRMEGHHSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OCC(=O)OCC4=CC=CC=C4)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OCC(=O)OCC4=CC=CC=C4)OC
• Molecular Formula: C26H22O7
• Molecular Weight: 446.4 g/mol

Description

The compound seems to be a complex organic molecule. It appears to contain a benzyl group, a benzofuran group, and multiple oxygen-containing functional groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Properties like solubility, melting point, boiling point, and reactivity can be predicted based on the types of functional groups present in the molecule.

Scientific Research Applications

Synthesis and Characterization

Research in organic synthesis often focuses on developing new methods for creating complex molecules. The synthesis and characterization of compounds with similar structures to "(Z)-benzyl 2-((2-(3,4-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate" involve intricate reactions that provide insights into their potential applications. For instance, the work by Dawid, Venneri, and Warkentin on the epoxide of a ketene acetal as the first 2,2-dialkoxyoxirane to be isolated showcases the synthesis and structural elucidation of complex molecules through spectroscopic techniques (Dawid, Venneri, & Warkentin, 2001).

Catalytic Applications

The use of compounds in catalysis for transformations and polymerizations indicates their potential utility in material science and synthetic chemistry. For example, Shafir and Arnold describe the activation and use of ferrocene-based olefin polymerization catalysts, highlighting the role of complex molecules in facilitating polymerization reactions (Shafir & Arnold, 2003). These studies can guide the development of new catalytic systems involving benzofuran derivatives.

Photophysical Properties

Research into the photophysical properties of related compounds, such as the study by Pişkin, Canpolat, and Öztürk on a new zinc phthalocyanine with high singlet oxygen quantum yield, provides insights into the potential applications of "(Z)-benzyl 2-((2-(3,4-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate" in photodynamic therapy and as photosensitizers (Pişkin, Canpolat, & Öztürk, 2020).

Mechanistic Studies

Understanding the mechanisms of reactions involving similar compounds is crucial for their application in synthesis and material development. The study by Morimoto et al. on the mechanistic borderline of one-step hydrogen atom transfer versus stepwise Sc(3+)-coupled electron transfer from benzyl alcohol derivatives to a non-heme iron(IV)-oxo complex demonstrates the intricate balance between different mechanistic pathways (Morimoto, Park, Suenobu, Lee, Nam, & Fukuzumi, 2012).

Safety And Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it’s used. Without more specific information, it’s difficult to provide a detailed safety assessment.